Cas no 29428-58-8 (Luteolin 6,8-di-C-glucoside)

Luteolin 6,8-di-C-glucoside is a flavonoid glycoside derived from luteolin, characterized by the presence of two C-linked glucose moieties at the 6 and 8 positions. This structural configuration enhances its stability against enzymatic hydrolysis compared to O-glycosides, making it a valuable compound for research in oxidative stress and inflammation studies. Its dual C-glycosylation also improves solubility in aqueous systems while retaining the bioactive properties of the luteolin aglycone, such as antioxidant and anti-inflammatory effects. The compound is of interest in phytochemistry and pharmacology due to its potential applications in nutraceuticals and therapeutic agent development. Analytical standards of high purity are available for precise research applications.

Luteolin 6,8-di-C-glucoside structure

Product Name:Luteolin 6,8-di-C-glucoside

CAS No:29428-58-8

MF:C₂₇H₃₀O₁₆

MW:610.517509937286

CID:258108

PubChem ID:442615

Update Time:2025-06-07

Luteolin 6,8-di-C-glucoside Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-6,8-di-b-D-glucopyranosyl-5,7-dihydroxy-
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- Lucenin-2
- 29428-58-8
- DTXSID00331881
- HY-N10409
- AKOS040735125
- 2-(3,4-BIS(OXIDANYL)PHENYL)-6,8-BIS((2R,3S,4S,5S,6S)-6-(HYDROXYMETHYL)-3,4,5-TRIS(OXIDANYL)OXAN-2-YL)-5,7-BIS(OXIDANYL)CHROMEN-4-ONE
- 2-(3,4-dihydroxyphenyl)-6,8-bis(beta-D-glucopyranosyl)-5,7-dihydroxy-4H-chromen-4-one
- E64F9FNT3A
- CS-0527744
- 2-(3, 4-dihydroxyphenyl)-5, 7-dihydroxy-6, 8-bis[(2S, 3R, 4R, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- 2-(3,4-Dihydroxyphenyl)-6,8-di-beta-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6,8-di-beta-D-glucopyranosyl-5,7-dihydroxy-
- 6,8-Di-C-beta-glucosylluteolin
- CHEBI:6553
- Q27107237
- Luteolin 6,8-di-C-glucoside
- Lucenin II
- Lucenin 2
- Luteolin 6,8-C-diglucoside
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6,8-bis((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)chromen-4-one
- DTXCID50282975
- DA-65095
- Inchi： 1S/C27H30O16/c28-5-12-17(33)21(37)23(39)26(42-12)15-19(35)14-10(32)4-11(7-1-2-8(30)9(31)3-7)41-25(14)16(20(15)36)27-24(40)22(38)18(34)13(6-29)43-27/h1-4,12-13,17-18,21-24,26-31,33-40H,5-6H2/t12-,13-,17-,18-,21+,22+,23-,24-,26+,27+/m1/s1
- InChI Key： ZLPSOQFIIQIIAX-VQVVXJKKSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C2C(C(C=C(C3C=CC(=C(C=3)O)O)O2)=O)=C(C(=C1O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O

Computed Properties

Exact Mass: 610.153
Monoisotopic Mass: 610.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 43
Rotatable Bond Count: 5
Complexity: 1030
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.6
Topological Polar Surface Area: 288Å²

Experimental Properties

Density: 1.814
Boiling Point: 1017°C at 760 mmHg
Flash Point: 336.4°C
Refractive Index: 1.767

Luteolin 6,8-di-C-glucoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	L214180-0.5mg	Luteolin 6,8-di-C-glucoside	29428-58-8		0.5mg	$ 1455.00	2022-06-04
TRC	L214180-.5mg	Luteolin 6,8-di-C-glucoside	29428-58-8		5mg	$1757.00	2023-05-18